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Compound of Interest

Compound Name: DI-Tert-butylcyclohexylphosphine

Cat. No.: B1352314

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for
DI-Tert-butylcyclohexylphosphine. The information is intended to support researchers,
scientists, and professionals in the drug development field in maintaining a safe laboratory
environment.

Hazard Identification and Classification

DI-Tert-butylcyclohexylphosphine is classified as a hazardous substance. Adherence to the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals is mandatory.

Table 1: GHS Classification[1][2]

Classification Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 1

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory tract irritation)

Table 2: GHS Label Elements[1][2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1352314?utm_src=pdf-interest
https://www.benchchem.com/product/b1352314?utm_src=pdf-body
https://www.benchchem.com/product/b1352314?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/DI-Tert-butylcyclohexylphosphine
https://www.echemi.com/produce/pr2406041776-di-tert-butylcyclohexylphosphine.html
https://pubchem.ncbi.nlm.nih.gov/compound/DI-Tert-butylcyclohexylphosphine
https://www.echemi.com/produce/pr2406041776-di-tert-butylcyclohexylphosphine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Element Description

Pictogram(s)

Signal Word Danger

H315: Causes skin irritation.[1][2] H318: Causes
Hazard Statement(s) serious eye damage.[1][2] H335: May cause

respiratory irritation.[1][2]

A comprehensive list of precautionary
Precautionary Statement(s) statements is provided in the subsequent

sections of this guide.

Physical and Chemical Properties

Understanding the physical and chemical properties of DI-Tert-butylcyclohexylphosphine is
crucial for its safe handling and storage.

Table 3: Physical and Chemical Properties

Property Value Source
Molecular Formula Ci14H29P [1]
Molecular Weight 228.35 g/mol [11[2]
Appearance Colorless liquid [2]
Density 0.889 g/mL at 25°C [2]
Boiling Point 282 °C [2]
Flash Point 68 °C [2]
Refractive Index n20/D 1.506 [2]

Safe Handling and Personal Protective Equipment
(PPE)
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Proper handling procedures and the use of appropriate personal protective equipment are
paramount to minimizing exposure risks.

Engineering Controls

e Work in a well-ventilated area, preferably within a chemical fume hood.[2]
» Use non-sparking tools and explosion-proof equipment.[3][4]

o Ensure all metal parts of equipment are grounded to prevent static discharge.[3]

Personal Protective Equipment

Table 4. Recommended Personal Protective Equipment

PPE Specification

Eye/Face Protection Wear chemical safety goggles and a face shield.

) ) Wear protective gloves (e.g., nitrile rubber) and
Skin Protection
a lab coat.[2]

If ventilation is inadequate, use a NIOSH-
Respiratory Protection approved respirator with an appropriate

cartridge for organic vapors.

General Hygiene Practices

» Avoid contact with skin, eyes, and clothing.[2]
» Wash hands thoroughly after handling.[2][5]
e Do not eat, drink, or smoke in the laboratory.

o Remove contaminated clothing and wash it before reuse.[2]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Table 5: First Aid Procedures|[2][3]

Exposure Route

First Aid Measures

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[2] If breathing is
difficult, administer oxygen. Seek immediate

medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty
of water for at least 15 minutes.[3] Remove
contaminated clothing. If skin irritation occurs,

get medical help.[2]

Eye Contact

Immediately rinse with water for several
minutes.[2] Remove contact lenses, if present
and easy to do. Continue rinsing.[2] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][5]

Store in a "Flammables area".[2]

Store under an inert atmosphere.[3]

Keep away from heat, sparks, and open flames.[3]

Incompatible materials include strong oxidizing agents and halogens.[3]
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Disposal

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[2]

e Do not allow the chemical to enter drains.[4]

Experimental Protocols and Workflows

Visual aids can clarify complex procedures and relationships, enhancing safety and

comprehension.
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Safe Handling Workflow for DI-Tert-butylcyclohexylphosphine

Preparation

Review Safety Data Sheet (SDS)

Ensure Proper Ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)

Enter Handling Area

Handling
Y

Procedure Complete

andling
\

Close Container Tightly

Decontaminate Work Area

Dispose of Waste Properly

Remove and Clean PPE

Wash Hands Thoroughly
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Emergency Response for Exposure

Exposure Event

Inhalation Skin Contact Eye Contact ngestion
A4 A\ A/

Move to Fresh Air Remove Contaminated Clothing Rinse with Water for Several Minutes Rinse Mouth

A
Keep Comfortable Wash with Plenty of Water (15 min) Remove Contact Lenses if Possible Do NOT Induce Vomiting
A
Seek Immediate Medical Attention Get Medical Help if Irritation Occurs Continue Rinsing Seek Immediate Medical Attention

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.echemi.com/produce/pr2406041776-di-tert-butylcyclohexylphosphine.html
https://www.fishersci.com/store/msds?partNumber=AC383020500&countryCode=US&language=en
https://www.chemicalbook.com/msds/di-tert-butylphosphine.pdf
https://www.tcichemicals.com/BE/en/sds/B0823_EU_6N.pdf
https://www.benchchem.com/product/b1352314#safety-and-handling-of-di-tert-butylcyclohexylphosphine
https://www.benchchem.com/product/b1352314#safety-and-handling-of-di-tert-butylcyclohexylphosphine
https://www.benchchem.com/product/b1352314#safety-and-handling-of-di-tert-butylcyclohexylphosphine
https://www.benchchem.com/product/b1352314#safety-and-handling-of-di-tert-butylcyclohexylphosphine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1352314?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

